Cas no 2612386-56-6 (1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro-
• CAS No: 2612386-56-6
• MF: C₈H₄BrFO₄
• MW: 263.017365455627
• MDL: MFCD33552068
• CID: 5194875
• Update Time: 2025-06-11

1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro-
• 4-bromo-5-fluorophthalic acid

• MDL： MFCD33552068
• Inchi： 1S/C8H4BrFO4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14)
• InChI Key： NEHUTTMBIHETRP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(F)=C(Br)C=C1C(O)=O

Additional information on 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro-

Exploring the Properties and Applications of 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro- (CAS No. 2612386-56-6)

1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro- (CAS No. 2612386-56-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique bromine and fluorine substitutions, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its molecular structure, which includes a benzene ring with two carboxylic acid groups, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for halogenated aromatic compounds like 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro- has surged due to their applications in drug discovery and agrochemical development. Researchers are particularly interested in how the bromo and fluoro substituents influence the compound's reactivity and binding affinity. This has led to its use in designing targeted therapies and high-performance polymers, aligning with the growing trend of precision medicine and sustainable materials.

The synthesis of 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro- involves meticulous control of reaction conditions to ensure high purity and yield. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize the compound. These methods are critical for verifying its structural integrity, especially given the increasing scrutiny on quality control in the chemical industry. The compound's stability under various conditions also makes it a candidate for long-term storage and large-scale production.

One of the most searched topics related to 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro- is its potential role in green chemistry. As industries shift toward eco-friendly synthesis methods, this compound's ability to participate in catalytic reactions with minimal waste generation is being explored. Additionally, its derivatives are being investigated for use in biodegradable plastics, a hot topic in environmental science. These applications resonate with the global push for sustainability and reduced carbon footprints.

Another area of interest is the compound's utility in electronic materials. The electron-withdrawing properties of the bromo and fluoro groups make it a promising candidate for organic semiconductors and photovoltaic cells. This aligns with the booming demand for renewable energy solutions and flexible electronics. Researchers are also examining its potential in sensors and optoelectronic devices, which are pivotal in the Internet of Things (IoT) era.

In conclusion, 1,2-Benzenedicarboxylic acid, 4-bromo-5-fluoro- (CAS No. 2612386-56-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental technology. Its unique structural features and reactivity profile make it a valuable asset in modern research and industrial processes. As the scientific community continues to explore its potential, this compound is poised to play a key role in addressing some of the most pressing challenges in healthcare and sustainability.